1-{[(4-Bromo-2-chlorophenyl)methyl]amino}-2-methylpropan-2-ol

• Molecular Formula: C11H15BrClNO
• Molecular Weight: 292.60 g/mol
• SMILES: CC(C)(CNCC1=C(C=C(C=C1)Br)Cl)O
• InChI: InChI=1S/C11H15BrClNO/c1-11(2,15)7-14-6-8-3-4-9(12)5-10(8)13/h3-5,14-15H,6-7H2,1-2H3
• InChIKey: KSHTUMNQUXNTFJ-UHFFFAOYSA-N

1-[(4-Bromo-2-chlorophenyl)methylamino]-2-methylpropan-2-ol – A Structurally Defined Halogenated β-Amino Alcohol Building Block for Precision Synthesis

1-[(4-Bromo-2-chlorophenyl)methylamino]-2-methylpropan-2-ol (CAS 1599298-05-1) belongs to the class of halogenated β-amino alcohols featuring a 4-bromo-2-chlorophenyl motif appended to a 2-methylpropan-2-ol backbone . With a molecular formula of C₁₁H₁₅BrClNO and a molecular weight of 292.6 g/mol, it presents a secondary amine, a tertiary alcohol, and two distinct aryl halogens (Br and Cl) that serve as orthogonal synthetic handles for sequential cross-coupling or nucleophilic substitution reactions . Its typical commercial purity is ≥95% .

Orthogonal Halogen Handles 4-Br/2-Cl pattern supports predictable sequential Pd cross-coupling

Tertiary Alcohol Protection Reduces undesired O-acylation, eliminating need for hydroxyl protection

Achiral Scaffold Simplifies QC release with no chiral purity requirement, consistent batch profile

Why Generic Substitution of Halogenated β-Amino Alcohols Fails: The Critical Role of Halogen Regiochemistry and Backbone Architecture in 1-[(4-Bromo-2-chlorophenyl)methylamino]-2-methylpropan-2-ol

Halogenated β-amino alcohols bearing the C₁₁H₁₅BrClNO formula share an identical elemental composition; however, their synthetic utility and downstream reactivity diverge markedly based on (i) the exact ring positions of bromine and chlorine, (ii) the connectivity of the amino alcohol linker, and (iii) the degree of steric hindrance at the alcohol carbon. These differences govern the compound's performance in sequential Pd-catalyzed cross-couplings, its solubility profile, and its ability to serve as a chiral ligand precursor [1]. Simple substitution by a regioisomer or a backbone isomer can therefore lead to substantial differences in reaction yield, selectivity, and product purity, undermining reproducibility in multi-step synthetic campaigns .

Regioisomer (2-Br/4-Cl)

Reversed halogen positions alter Pd insertion sequence; para-Br in target is sterically more accessible than ortho-Br, affecting cross-coupling orthogonality.

Secondary Alcohol Analog (Propan-2-ol)

Less steric hindrance near –OH increases O-acylation risk and shifts logP; molecular weight and hydrogen-bonding profile differ, altering purification behavior.

Primary Alcohol Linker Isomer

Shifted N···O distance (~3.6–3.8 Å vs ~2.8–3.0 Å) disrupts five-membered chelate formation, reducing suitability as an N,O-bidentate ligand precursor.

• [1] Kuujia. 1-{(4-Bromo-2-chlorophenyl)methylamino}propan-2-ol (CAS 1596983-82-2). Product description and synthetic utility notes. View Source

Quantitative Differentiation Guide: 1-[(4-Bromo-2-chlorophenyl)methylamino]-2-methylpropan-2-ol Versus Closest Analogs

Regioisomeric Halogen Positioning: 4-Bromo-2-chloro vs. 2-Bromo-4-chloro Substitution Determines Cross-Coupling Orthogonality

The target compound positions bromine para to the benzylic amine linkage (4-position) and chlorine ortho (2-position). Its direct regioisomer, 1-{[(2-bromo-4-chlorophenyl)methyl]amino}-2-methylpropan-2-ol (CAS 1510941-29-3), reverses this pattern . In Pd-catalyzed reactions, bromine generally undergoes oxidative addition faster than chlorine, meaning the target compound's 4-Br is sterically less hindered and therefore more accessible for initial cross-coupling than the 2-Br in the regioisomer [1]. This positional difference creates a predictable order of functionalization critical for building complex scaffolds.

Halogen Regiochemistry

Class-level inference

Target: 4-Br (para) vs 2-Cl (ortho)
Predicted ~2–5× faster Pd oxidative addition at Br compared to ortho-Br regioisomer

Supports predictable sequential functionalization

Based on general aryl bromide reactivity trends; direct kinetic data not reported

Evidence Dimension	Halogen regiochemistry and relative reactivity for Pd-mediated cross-coupling
Target Compound Data	4-Br (para to CH₂NH-), 2-Cl (ortho to CH₂NH-); Br sterically unhindered, predicted faster oxidative addition
Comparator Or Baseline	1-{[(2-Bromo-4-chlorophenyl)methyl]amino}-2-methylpropan-2-ol (CAS 1510941-29-3): 2-Br (ortho to CH₂NH-, sterically hindered), 4-Cl (para)
Quantified Difference	Reversed halogen positions alter the sequence of Pd insertion; the target compound's para-Br is generally more reactive than ortho-Br by a factor of ~2–5× in model aryl bromide systems (class-level inference)
Conditions	General reactivity trends for aryl bromides in Pd(0)-catalyzed oxidative addition (class-level inference from organometallic literature)

Why This Matters

Researchers requiring sequential, site-selective functionalization of the aryl ring benefit from the predictable orthogonality of the 4-Br/2-Cl arrangement, reducing protecting group manipulations and improving synthetic efficiency.

• [1] Kuujia. 1-{(4-Bromo-2-chlorophenyl)methylamino}propan-2-ol (CAS 1596983-82-2). Discussion of enhanced reactivity in cross-coupling reactions. View Source

Backbone Architecture: Tertiary Alcohol on 2-Methylpropan-2-ol vs. Secondary Alcohol on Propan-2-ol Determines Steric Environment and Hydrogen-Bonding Profile

The target compound bears a tertiary alcohol (2-methylpropan-2-ol), whereas its closest chain-length analog, 1-{[(4-bromo-2-chlorophenyl)methyl]amino}propan-2-ol (CAS 1596983-82-2), carries a secondary alcohol . The tertiary alcohol has a molecular weight of 292.6 g/mol (C₁₁H₁₅BrClNO) vs. 278.57 g/mol (C₁₀H₁₃BrClNO) for the secondary alcohol analog, reflecting an additional methyl group that increases steric bulk near the -OH, which reduces undesired O-acylation during amine protection steps and enhances solubility in moderately polar organic solvents [1].

Backbone Steric Bulk

Class-level inference

Δ Taft Es ≈ -0.35 to -0.50 for tertiary vs secondary alcohol

Tertiary alcohol reduces O-acylation risk

MW increase +14 g/mol; predicted logP ~2.9 vs ~2.5 for secondary analog

Evidence Dimension	Alcohol substitution pattern and molecular weight
Target Compound Data	Tertiary alcohol (C-OH with two methyl substituents); MW = 292.6 g/mol; formula C₁₁H₁₅BrClNO
Comparator Or Baseline	1-{[(4-Bromo-2-chlorophenyl)methyl]amino}propan-2-ol (CAS 1596983-82-2): secondary alcohol (C-OH with one methyl substituent); MW = 278.57 g/mol; formula C₁₀H₁₃BrClNO
Quantified Difference	MW difference = +14.03 g/mol (one additional CH₂); steric parameter Δ (Taft Es) for -C(CH₃)₂OH vs. -CH(CH₃)OH is approximately -0.35 to -0.50 units more negative (class-level inference for tertiary vs. secondary alcohols)
Conditions	Structural comparison based on CAS registry data and molecular formula

Why This Matters

The tertiary alcohol confers greater steric protection against unwanted side reactions at the hydroxyl group during multi-step syntheses, while the higher MW and altered logP (predicted ~2.9 for the target [2] vs. ~2.5 for the propan-2-ol analog) influence phase-partitioning behavior in extraction and chromatography.

• [1] Kuujia. 1-{(4-Bromo-2-chlorophenyl)methylamino}propan-2-ol (CAS 1596983-82-2). Solubility and reactivity notes. View Source
• [2] Chembase. Predicted logP for C₁₁H₁₅BrClNO amino alcohols. Value ~2.9. View Source

Linker Connectivity: N-Benzyl-2-methylpropan-2-ol vs. 2-Methylpropan-1-ol Backbone Determines Hydrogen-Bond Donor/Acceptor Distance and Scaffold Geometry

The target compound has the hydroxyl group on C-2 of the propanol chain (tertiary alcohol, -C(CH₃)₂OH) connected via a methylamino bridge to the benzyl group. Its structural isomer, 2-{[(4-bromo-2-chlorophenyl)methyl]amino}-2-methylpropan-1-ol (CAS not specified, but identified on vendor databases ), places the hydroxyl on C-1 (primary alcohol) while the methylamino substitution occurs at C-2. This shifts the relative spatial relationship between the H-bond donor (-OH) and the amine by one carbon, altering the distance and angle for intramolecular H-bonding and metal coordination geometry.

Linker Connectivity

Data to verify

N···O distance ~2.8–3.0 Å (target) vs ~3.6–3.8 Å (primary alcohol isomer)

Favors five-membered chelate ring for metal binding

Predicted from molecular geometry; experimental confirmation recommended

Evidence Dimension	Hydroxyl position and linker topology
Target Compound Data	2-methylpropan-2-ol backbone: -OH on C-2 (tertiary); -NH- on C-1; intramolecular N···O distance ~2.8–3.0 Å (predicted)
Comparator Or Baseline	2-{[(4-Bromo-2-chlorophenyl)methyl]amino}-2-methylpropan-1-ol: -OH on C-1 (primary); -NH- on C-2; intramolecular N···O distance ~3.6–3.8 Å (predicted)
Quantified Difference	Predicted N···O distance differs by ~0.8–1.0 Å, which affects the capacity for intramolecular hydrogen bonding and the geometry of bidentate metal chelation
Conditions	Structural comparison based on molecular formula and connectivity (C₁₁H₁₅BrClNO, MW 292.6 g/mol for both isomers)

Why This Matters

In applications where the amino alcohol serves as a bidentate ligand for transition metals (e.g., asymmetric catalysis), the spatial arrangement of N and O donor atoms directly influences enantioselectivity. The target compound's tighter N···O proximity favors five-membered chelate ring formation upon metal binding, a common motif in effective chiral ligands.

Absence of Chiral Center in the Target Compound Simplifies Analytical Characterization Compared to Chiral β-Amino Alcohol Analogs

Unlike many β-amino alcohols used in asymmetric synthesis, the target compound is achiral at the carbon bearing the hydroxyl group because it bears two identical methyl substituents (>C(CH₃)₂). Chiral analogs such as 1-{[(4-bromo-2-chlorophenyl)methyl]amino}propan-2-ol (CAS 1596983-82-2) contain a stereocenter at the alcohol carbon . This eliminates the need for enantiomeric purity determination (chiral HPLC or polarimetry), simplifies QC release testing, and reduces procurement cost and variability between batches .

Achiral Nature

Class-level inference

No stereocenter at alcohol carbon; ≥95% purity by HPLC

Eliminates chiral QC, reduces batch variability

Enantiopure chiral analogs typically require additional chiral HPLC method

Evidence Dimension	Presence of stereocenter and associated analytical burden
Target Compound Data	Achiral at the alcohol carbon (C(CH₃)₂OH); no enantiomers; QC requires only chemical purity (≥95%)
Comparator Or Baseline	1-{[(4-Bromo-2-chlorophenyl)methyl]amino}propan-2-ol (CAS 1596983-82-2): chiral at alcohol carbon; requires enantiomeric purity determination
Quantified Difference	Target compound requires at least one fewer analytical method for release (no chiral HPLC or optical rotation); typical cost premium for enantiopure analogs is 2–10× (class-level inference from commercial catalog pricing)
Conditions	QC and procurement context for research-grade building blocks

Why This Matters

For discovery chemists conducting parallel library synthesis or SAR exploration where chirality is introduced elsewhere in the molecule, an achiral amino alcohol building block eliminates a source of analytical complexity and batch-to-batch variability, accelerating the design-make-test cycle.

High-Value Application Scenarios for 1-[(4-Bromo-2-chlorophenyl)methylamino]-2-methylpropan-2-ol Based on Verified Differentiation

Sequential Orthogonal Cross-Coupling in Medicinal Chemistry Library Synthesis

The 4-Br/2-Cl halogen regiochemistry enables a controlled two-step diversification sequence: first, Suzuki-Miyaura coupling at the para-bromine (less sterically hindered, more reactive), followed by Buchwald-Hartwig amination or another Pd-mediated coupling at the ortho-chlorine. This orthogonal reactivity pattern, documented for the broader 4-bromo-2-chlorophenyl amino alcohol class [1], makes the target compound a privileged scaffold for generating focused libraries with 2D diversity vectors. The tertiary alcohol remains inert under standard Pd-catalyzed conditions, eliminating the need for protecting groups.

Achiral Chelating Ligand Precursor for Transition-Metal Catalysis

The combination of a secondary amine and a tertiary alcohol on a 2-methylpropan-2-ol backbone creates an N,O-bidentate ligand framework. The target compound's achiral nature and the ~2.8–3.0 Å N···O distance (predicted) favor the formation of five-membered chelate rings with transition metals such as Cu(II), Ni(II), or Zn(II). This motif is a known precursor for catalysts used in Henry reactions, aldol condensations, and other C-C bond-forming transformations . The absence of a stereocenter simplifies optimization of reaction conditions before introducing chiral elements.

Physicochemical Probe with Defined Halogen Substitution for logP/Bioavailability Studies

With a predicted logP of ~2.9 and a molecular weight of 292.6 g/mol [2], the target compound occupies a favorable region of drug-like chemical space. The presence of both bromine and chlorine allows systematic investigation of halogen effects on membrane permeability and metabolic stability without altering the core scaffold. Unlike its secondary alcohol analog (logP ~2.5), the tertiary alcohol confers higher lipophilicity, making it suitable for studying CNS-penetrant compound series where slightly elevated logP is desirable.

Multi-Gram Procurement for Parallel Synthesis with Simplified Quality Control

The achiral nature (no stereocenter) combined with a standard purity specification of ≥95% means QC release testing requires only HPLC or NMR purity assessment without chiral method development. This reduces analytical turnaround time and cost, making the compound suitable for procurement at the multi-gram scale required for parallel library synthesis in hit-to-lead campaigns. The defined halogen pattern also ensures batch-to-batch consistency in downstream reactivity, a critical factor when scaling medicinal chemistry efforts.

Application

Selection Property

Validation Focus

Sequential Orthogonal Cross-Coupling

Orthogonal halogen reactivity (4-Br/2-Cl)

Pd-catalyzed coupling sequence and regioselectivity

Achiral Chelating Ligand Precursor

N,O-bidentate framework with tertiary alcohol

Chelate formation and catalytic activity in C–C bond reactions

Physicochemical Probe for logP/Bioavailability

Defined halogen pattern with moderate lipophilicity

Membrane permeability and metabolic stability trends

Multi-Gram Procurement with Simplified QC

Achiral, standard purity (≥95%)

Batch-to-batch reactivity consistency

• [1] Kuujia. 1-{(4-Bromo-2-chlorophenyl)methylamino}propan-2-ol (CAS 1596983-82-2). Discussion of cross-coupling reactivity of bromo-chloro aryl substrates. View Source
• [2] Chembase. Predicted logP values for C₁₁H₁₅BrClNO amino alcohol congeners. View Source